Cas no 88581-14-0 (Naphthalene, 3-nitro-1-[(trifluoromethyl)sulfonyl]-)

• Product Name: Naphthalene, 3-nitro-1-[(trifluoromethyl)sulfonyl]-
• CAS No: 88581-14-0
• MF: C₁₁H₆F₃NO₄S
• MW: 305.229852199554
• CID: 627867
• PubChem ID: 71318850
• Update Time: 2025-04-19

Naphthalene, 3-nitro-1-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 3-nitro-1-[(trifluoromethyl)sulfonyl]-
• 3-nitro-1-(trifluoromethylsulfonyl)naphthalene
• DTXSID00748910
• 3-Nitro-1-(trifluoromethanesulfonyl)naphthalene
• 88581-14-0

• Inchi： 1S/C11H6F3NO4S/c12-11(13,14)20(18,19)10-6-8(15(16)17)5-7-3-1-2-4-9(7)10/h1-6H
• InChI Key： WFJNODLBKMIJPZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=C(C=C2C=CC=CC=12)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 304.99696333g/mol
• Monoisotopic Mass: 304.99696333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.3Ų